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Compound of Interest |

Compound Name: Cy5.5-cooh
CAS No.: 1144107-80-1
Cat. No.: B1669372
. J

Executive Summary & Core Directive

Do not treat Cy5.5-COOH as generic trash. While Cy5.5-COOH (Cyanine 5.5 carboxylic acid)
is not classified as a P-listed acute toxin (like sodium azide) or a known carcinogen (like
ethidium bromide), it requires strict segregation based on the solvent matrix and fluorescence
contamination risks.[1]

Immediate Action Protocol:

e Solid Waste: Segregate into "Chemical Debris" (do not use biohazard bags unless
biologically contaminated).

e Liquid Waste (Organic): Collect in "Non-Halogenated Organic" waste streams (e.g.,
DMSO/DMF stocks).[1]

o Liquid Waste (Aqueous): Collect in "Aqueous Chemical Waste." Do not drain dispose without
explicit EHS approval due to "visible color" regulations in wastewater permits.[1]

Chemical Profile & Hazard Assessment

To dispose of a chemical safely, you must understand its behavior.[1][2][3] Cy5.5-COOH is a
near-infrared (NIR) fluorophore.[1]
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Parameter Specification Operational Implication
146368-11-8 (varies by salt Use this for waste manifest
CAS Number _
form) labeling.[1]

Standard PPE (Nitrile gloves,
Hazard Class Irritant (Skin/Eye/Respiratory) safety glasses) is mandatory.

[1]

DMSO, DMF, Methanol, Water Disposal route is determined

Solubility
(pH dep.)[1] by the solvent, not the dye.

Keep waste containers opaque

Reactivity Sensitive to light/oxidizers or foil-wrapped to prevent
degradation products.[1]
Regulated as "Characteristic

] ) Waste" if dissolved in
RCRA Status Non-listed (Not P or U listed)

flammable solvents (Ignitable,
DO001).[1]

The "Senior Scientist” Insight: Why do we segregate strictly? Beyond safety, Cy5.5 is a potent
NIR fluorophore.[1] Trace contamination in your lab's waste bins or sink drains can cause
background noise in future sensitive imaging experiments. Treat it as a "data contaminant” as
much as a chemical hazard.

Disposal Workflow & Decision Logic

This section details the specific workflows for the three most common laboratory scenarios.

Scenario A: Stock Solutions (Organic Solvents)

Context: You have expired or excess stock solution dissolved in DMSO, DMF, or Methanol.[1]

e Risk: These solvents are often flammable (Methanol) or skin-penetrating (DMSO), carrying
the dye into the bloodstream.[1]

e Protocol:
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Select a High-Density Polyethylene (HDPE) waste container labeled "Non-Halogenated

[e]

Organic Waste."

Pour the solution into the container using a funnel to prevent drips.

[e]

o

Crucial Step: Rinse the empty stock vial with a small volume of the same solvent and add
this rinse to the waste container.

o

Deface the original vial label and dispose of the vial in Solid Chemical Debris.

Scenario B: Aqueous Buffers & Dilute Solutions
Context: PBS or water-based solutions containing Cy5.5-COOH.[1]

e Risk: While often non-toxic, many municipal water treatment authorities (POTW) strictly
prohibit the discharge of solutions that cause visible discoloration or fluorescence in the
water supply.[1]

e Protocol:
o Collect in a carboy labeled "Aqueous Chemical Waste."
o Ensure the pH is between 5 and 9 (standard for most waste pickups).

o Do not bleach unless biologically contaminated. Bleach can oxidize the cyanine
polymethine chain, potentially creating unknown degradation byproducts.[1]

Scenario C: Solid Waste (The "Sharps & Tips" Stream)

Context: Pipette tips, empty tubes, weigh boats, and gloves contaminated with Cy5.5.[1]
e Protocol:

o Dry Solids: Place in a clear or yellow "Chemical Trash" bag. Double-bagging is
recommended to prevent dust generation.

o Sharps: If needles were used for injection, they go into a Red Sharps Container regardless
of chemical content.[1]
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o Labeling: Tag the bag/box with "Debris contaminated with Cy5.5-COOH (Trace)."

Visualizing the Workflow (Decision Tree)

The following logic map illustrates the decision process for segregating Cy5.5-COOH waste.

Waste Generation:
Cy5.5-COOH

Physical State?

Dry Wet
Solid Waste Liquid Waste
(Tips, Tubes, Gloves) (Solutions)
Is it Sharp? -
(Needles/Glass) SRV RS
Yes No Flammable/Toxic \ Water Based

Organic Solvent
(DMSO, DMF, MeOH)

Aqueous Buffer
(PBS, Water)

Sharps Container Solid Chemical Debris
(Red Bin) (Double Bagged)

Non-Halogenated
Organic Waste

Aqueous
Chemical Waste

Click to download full resolution via product page
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Figure 1: Decision matrix for segregating Cy5.5-COOH waste streams based on physical state
and solvent composition.

Emergency Procedures (Spill Response)

In the event of a spill, the primary concern is containment of the dye to prevent staining of the
facility and tracking into clean areas.[1]

Secure: Alert nearby personnel. Delineate the area.[3][4]
o PPE: Don double nitrile gloves, lab coat, and safety goggles.[1]
» Contain:

o Powder Spill: Cover with wet paper towels (dampened with water) to prevent airborne
dust. Do not dry sweep.

o Liquid Spill: Cover with absorbent pads or vermiculite.

o Clean: Wipe the area with 70% Ethanol or a detergent solution. Cy5.5 is lipophilic; water
alone may smear it.

» Verify: Use a handheld NIR viewer (if available) or simply visually inspect for blue/green
staining.

o Dispose: All cleanup materials go into the Solid Chemical Debris bag.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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